methyl 2-(3-chloro-4-fluorophenyl)prop-2-enoate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-chloro-4-fluorophenyl)prop-2-enoate involves the reaction of 3-chloro-4-fluorobenzaldehyde with methyl acrylate in the presence of a base to form the corresponding enone intermediate, which is then reduced using a reducing agent to yield the final product.", "Starting Materials": [ "3-chloro-4-fluorobenzaldehyde", "methyl acrylate", "base", "reducing agent" ], "Reaction": [ "Step 1: 3-chloro-4-fluorobenzaldehyde is reacted with methyl acrylate in the presence of a base, such as sodium hydroxide, to form the corresponding enone intermediate.", "Step 2: The enone intermediate is then reduced using a reducing agent, such as sodium borohydride or lithium aluminum hydride, to yield the final product, methyl 2-(3-chloro-4-fluorophenyl)prop-2-enoate." ] } | |
CAS RN |
1897655-90-1 |
Molecular Formula |
C10H8ClFO2 |
Molecular Weight |
214.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
